Cas no 1806041-49-5 (Ethyl 6-(difluoromethyl)-3-methyl-2-nitropyridine-4-acetate)

• Product Name: Ethyl 6-(difluoromethyl)-3-methyl-2-nitropyridine-4-acetate
• CAS No: 1806041-49-5
• MF: C₁₁H₁₂F₂N₂O₄
• MW: 274.220789909363
• CID: 4897594
• Update Time: 2025-10-28

Ethyl 6-(difluoromethyl)-3-methyl-2-nitropyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(difluoromethyl)-3-methyl-2-nitropyridine-4-acetate

• Inchi： 1S/C11H12F2N2O4/c1-3-19-9(16)5-7-4-8(10(12)13)14-11(6(7)2)15(17)18/h4,10H,3,5H2,1-2H3
• InChI Key： RXKIONXYNFPQQT-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CC(=O)OCC)=C(C)C([N+](=O)[O-])=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 335
• XLogP3: 2.2
• Topological Polar Surface Area: 85

Additional information on Ethyl 6-(difluoromethyl)-3-methyl-2-nitropyridine-4-acetate

Ethyl 6-(difluoromethyl)-3-methyl-2-nitropyridine-4-acetate (CAS No. 1806041-49-5): An Overview

Ethyl 6-(difluoromethyl)-3-methyl-2-nitropyridine-4-acetate (CAS No. 1806041-49-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The structure of Ethyl 6-(difluoromethyl)-3-methyl-2-nitropyridine-4-acetate consists of a pyridine ring substituted with a difluoromethyl group, a methyl group, and a nitro group, along with an ester functionality. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have focused on the pharmacological properties of Ethyl 6-(difluoromethyl)-3-methyl-2-nitropyridine-4-acetate. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, preliminary data suggest that this compound may exhibit inhibitory activity against certain kinases, which are key targets in the treatment of cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, Ethyl 6-(difluoromethyl)-3-methyl-2-nitropyridine-4-acetate has also been evaluated for its antimicrobial activity. Research conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that this compound possesses potent antibacterial effects against both Gram-positive and Gram-negative bacteria. This finding opens up new possibilities for its use in developing novel antibiotics to combat drug-resistant strains.

The synthesis of Ethyl 6-(difluoromethyl)-3-methyl-2-nitropyridine-4-acetate involves a series of well-defined chemical reactions. The key steps include the formation of the pyridine ring, introduction of the difluoromethyl and methyl groups, and subsequent nitration and esterification reactions. The synthetic route has been optimized to ensure high yields and purity, making it feasible for large-scale production.

From a pharmaceutical development perspective, Ethyl 6-(difluoromethyl)-3-methyl-2-nitropyridine-4-acetate has undergone preclinical testing to assess its safety and efficacy. Animal studies have shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These findings support its potential for further clinical evaluation.

Moreover, ongoing research is exploring the mechanism of action of Ethyl 6-(difluoromethyl)-3-methyl-2-nitropyridine-4-acetate at the molecular level. Advanced techniques such as X-ray crystallography and computational modeling are being employed to elucidate how this compound interacts with its target proteins. Understanding these interactions is crucial for optimizing its therapeutic potential and designing more effective derivatives.

In conclusion, Ethyl 6-(difluoromethyl)-3-methyl-2-nitropyridine-4-acetate (CAS No. 1806041-49-5) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Continued research and clinical trials will provide valuable insights into its full potential and pave the way for new treatments in various medical fields.